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Compound of Interest

Compound Name: 3-Nitrobiphenyl-d9

L  Get Quote

Cat. No.: B1152281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analysis, and metabolic pathways of 3-Nitrobiphenyl. The information is
intended to support research, development, and safety assessments involving this compound.

Core Properties of 3-Nitrobiphenyl

3-Nitrobiphenyl is a nitroaromatic compound characterized by a biphenyl backbone with a nitro
group substituent at the 3-position of one of the phenyl rings.[1] It typically appears as a yellow
crystalline solid and is insoluble in water.[1]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 3-Nitrobiphenyl.

Identifier Value

Chemical Formula C12HaNO:2

CAS Number 2113-58-8

Molecular Weight 199.21 g/mol

Appearance White to orange to green powder/crystal
Odor Odorless
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Table 1: Chemical Identifiers and Physical Properties[1]

Property Value

Melting Point 58-60 °C

Boiling Point Not specified
Solubility Insoluble in water

Table 2: Physical Properties[1][2]

Hazard Class Category

Acute Toxicity (Oral) Category 4
Acute Toxicity (Dermal) Category 4
Acute Toxicity (Inhalation) Category 4

Table 3: GHS Hazard Classification

Applications and Uses

3-Nitrobiphenyl serves as a crucial intermediate in various industrial and research applications:

» Chemical Synthesis: It is a versatile starting material for the synthesis of a range of organic
compounds.

» Dye Manufacturing: This compound is utilized in the production of dyes, where its chemical
structure contributes to the color properties of the final product.

Experimental Protocols

While specific, validated experimental protocols for unlabelled 3-Nitrobiphenyl are not
extensively detailed in publicly accessible literature, the following sections provide
methodologies based on established procedures for closely related nitroaromatic compounds.

Synthesis of Nitrobiphenyls
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The synthesis of nitrobiphenyls can be achieved through cross-coupling reactions. A common
method is the Suzuki coupling, which involves the reaction of a nitro-substituted aryl halide with
a phenylboronic acid in the presence of a palladium catalyst and a base. Another approach is
the Ullmann reaction, which involves the copper-catalyzed coupling of two aryl halides.

A plausible synthetic route for 3-Nitrobiphenyl could involve the Suzuki coupling of 1-bromo-3-
nitrobenzene with phenylboronic acid.

lllustrative Synthetic Workflow:

1-Bromo-3-nitrobenzene Palladium Catalyst (e.g., Pd(PPhs)4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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